Cas no 2138210-97-4 (Sodium (2,6-difluorophenyl)methanesulfinate)

• Product Name: Sodium (2,6-difluorophenyl)methanesulfinate
• CAS No: 2138210-97-4
• MF: C₇H₅F₂NaO₂S
• MW: 214.164978742599
• CID: 6268732
• PubChem ID: 165449517
• Update Time: 2025-07-19

Sodium (2,6-difluorophenyl)methanesulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723441
• 2138210-97-4
• sodium (2,6-difluorophenyl)methanesulfinate
• Sodium (2,6-difluorophenyl)methanesulfinate

• Inchi： 1S/C7H6F2O2S.Na/c8-6-2-1-3-7(9)5(6)4-12(10)11;/h1-3H,4H2,(H,10,11);/q;+1/p-1
• InChI Key： FGVCKHTXCKNZCT-UHFFFAOYSA-M
• SMILES： S(CC1C(=CC=CC=1F)F)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 213.98760118g/mol
• Monoisotopic Mass: 213.98760118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium (2,6-difluorophenyl)methanesulfinate

Introduction to Sodium (2,6-difluorophenyl)methanesulfinate (CAS No. 2138210-97-4)

Sodium (2,6-difluorophenyl)methanesulfinate, with the chemical formula Na(C₆H₃F₂SO₂), is a specialized compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No.) 2138210-97-4, is a derivative of fluorinated phenyl methane sulfinate and has shown promise in various applications due to its distinct structural and functional properties.

The Sodium (2,6-difluorophenyl)methanesulfinate compound is characterized by the presence of two fluorine atoms at the 2 and 6 positions of the phenyl ring, which imparts unique electronic and steric properties to the molecule. These properties make it an attractive candidate for use in synthetic chemistry, particularly in the development of novel pharmaceutical agents. The sulfinate group (-SO₂Na) further enhances its reactivity, allowing for diverse chemical transformations that are crucial for drug discovery and development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The Sodium (2,6-difluorophenyl)methanesulfinate compound exemplifies this trend, as it combines the benefits of fluorination with the reactivity of the sulfinate moiety. This has led to its exploration in various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of Sodium (2,6-difluorophenyl)methanesulfinate is its potential as a building block in medicinal chemistry. The presence of both fluorine atoms and a reactive sulfinate group allows for facile modifications through nucleophilic substitution reactions, cross-coupling reactions, and other synthetic methodologies. These reactions are essential for constructing complex molecular architectures that can interact with biological targets in a highly specific manner.

Recent studies have highlighted the utility of Sodium (2,6-difluorophenyl)methanesulfinate in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By leveraging the reactivity of the sulfinate group, researchers have been able to develop novel inhibitors that exhibit high selectivity and potency against specific kinases. For instance, derivatives of Sodium (2,6-difluorophenyl)methanesulfinate have been reported to inhibit tyrosine kinases such as EGFR and VEGFR, which are known drivers of tumor growth and angiogenesis.

Another area where Sodium (2,6-difluorophenyl)methanesulfinate has shown promise is in the development of anti-inflammatory agents. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The fluorinated phenyl ring in this compound can enhance its ability to modulate inflammatory pathways by interacting with specific receptors or enzymes involved in the inflammatory response. Preliminary studies suggest that derivatives of Sodium (2,6-difluorophenyl)methanesulfinate may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-1β.

The synthesis of Sodium (2,6-difluorophenyl)methanesulfinate itself is an intriguing challenge due to the need to introduce fluorine atoms at specific positions on the phenyl ring while maintaining the integrity of the sulfinate group. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, advances in synthetic methodology have made it possible to produce this compound with high yield and purity, making it more accessible for further research and development.

In conclusion,Sodium (2,6-difluorophenyl)methanesulfinate (CAS No. 2138210-97-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,Sodium (2,6-difluorophenyl)methanesulfinate is likely to play an increasingly important role in drug discovery and development efforts worldwide.